Cas no 2137597-81-8 (Methyl 5-fluoro-1-oxoisochromene-3-carboxylate)

• Product Name: Methyl 5-fluoro-1-oxoisochromene-3-carboxylate
• CAS No: 2137597-81-8
• MF: C₁₁H₇FO₄
• MW: 222.169286966324
• CID: 5256981
• Update Time: 2025-06-10

Methyl 5-fluoro-1-oxoisochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-1-oxo-1H-isochromene-3-carboxylate
• Methyl 5-fluoro-1-oxoisochromene-3-carboxylate
• 1H-2-Benzopyran-3-carboxylic acid, 5-fluoro-1-oxo-, methyl ester

• Inchi： 1S/C11H7FO4/c1-15-11(14)9-5-7-6(10(13)16-9)3-2-4-8(7)12/h2-5H,1H3
• InChI Key： BEEYIWXBOXUYPF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(=O)OC(C(=O)OC)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6

Additional information on Methyl 5-fluoro-1-oxoisochromene-3-carboxylate

Methyl 5-Fluoro-1-Oxoisochromene-3-Carboxylate (CAS No. 2137597-81-8): A Comprehensive Overview

Methyl 5-fluoro-1-oxoisochromene-3-carboxylate (CAS No. 2137597-81-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of methyl 5-fluoro-1-oxoisochromene-3-carboxylate is defined by a fluoro-substituted isochromene core, which is further functionalized with a methyl ester group at the carboxylic acid position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its biological activity and selectivity. The isochromene scaffold, known for its diverse biological activities, serves as a versatile platform for the design and synthesis of bioactive compounds.

Recent studies have highlighted the potential of methyl 5-fluoro-1-oxoisochromene-3-carboxylate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. The mechanism of action involves the modulation of key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer progression.

In addition to its anti-inflammatory and anti-cancer activities, methyl 5-fluoro-1-oxoisochromene-3-carboxylate has shown promise in neurodegenerative diseases. A study conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The ability to disrupt amyloid-beta aggregation suggests that methyl 5-fluoro-1-oxoisochromene-3-carboxylate could be a valuable lead compound for the development of novel therapeutics targeting neurodegenerative disorders.

The pharmacokinetic properties of methyl 5-fluoro-1-oxoisochromene-3-carboxylate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicated that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects in vivo. Furthermore, preclinical studies have shown that methyl 5-fluoro-1-oxoisochromene-3-carboxylate is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The synthetic route to produce methyl 5-fluoro-1-oxoisochromene-3-carboxylate has been optimized to ensure high yield and purity. A multi-step synthesis involving selective fluorination and esterification reactions has been developed, providing a scalable and cost-effective method for large-scale production. This synthetic approach not only enhances the efficiency of compound synthesis but also ensures consistent quality control, which is essential for pharmaceutical applications.

In conclusion, methyl 5-fluoro-1-oxoisochromene-3-carboxylate (CAS No. 2137597-81-8) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive target for researchers aiming to address unmet medical needs in areas such as inflammation, cancer, and neurodegenerative diseases. Continued research into the mechanisms of action and clinical potential of this compound is expected to yield significant advancements in therapeutic interventions.